Cas no 2227776-73-8 ((2R)-2-(2-tert-butylphenyl)oxirane)

• Product Name: (2R)-2-(2-tert-butylphenyl)oxirane
• CAS No: 2227776-73-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6551988
• PubChem ID: 165679839
• Update Time: 2025-07-23

(2R)-2-(2-tert-butylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-tert-butylphenyl)oxirane
• EN300-1757896
• 2227776-73-8

• Inchi： 1S/C12H16O/c1-12(2,3)10-7-5-4-6-9(10)11-8-13-11/h4-7,11H,8H2,1-3H3/t11-/m0/s1
• InChI Key： TXBRSNNPPRDEAT-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-2-(2-tert-butylphenyl)oxirane

(2R)-2-(2-tert-butylphenyl)oxirane and Its CAS No. 2227776-73-8: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

(2R)-2-(2-tert-butylphenyl)oxirane is a chiral epoxide compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. The compound's CAS No. 2227776-73-8 corresponds to a specific stereochemical configuration, which plays a crucial role in its biological activity and potential therapeutic applications. Recent studies have highlighted its relevance in the development of targeted drug delivery systems and biocompatible materials, making it a promising candidate for pharmaceutical innovation.

The chemical structure of (2R)-2-(2-tert-butylphenyl)oxirane consists of a three-membered oxirane ring substituted with a 2-tert-butylphenyl group. This unique arrangement of functional groups contributes to its stereoselective properties, which are critical in modulating its interactions with biological targets. The tert-butyl group provides steric hindrance, influencing the compound's reactivity and selectivity in various chemical and biological contexts. Such structural features are increasingly being explored for their potential in drug design and bioactive molecule development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-2-(2-tert-butylphenyl)oxirane through asymmetric epoxidation reactions. Researchers have reported the use of chiral catalysts and enantioselective methodologies to achieve high enantiomeric purity, which is essential for its application in pharmaceutical formulations. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the stereochemical configuration of this compound significantly affects its binding affinity to specific receptor proteins, underscoring its potential as a lead compound for drug discovery.

In the realm of biomedical applications, (2R)-2-(2-tert-butyphenyl)oxirane has shown promising potential in antimicrobial research and anti-inflammatory therapies. The epoxide group is known to interact with cell membrane components, leading to the disruption of bacterial cell walls and the modulation of inflammatory pathways. A 2024 study in Advanced Materials highlighted the use of this compound as a building block for developing nanoparticle-based drug delivery systems, which enhance the bioavailability and targeting efficiency of therapeutic agents.

Moreover, the synthetic versatility of (2R)-2-(2-tert-butylphenyl)oxirane has led to its incorporation into polymer chemistry and biomaterials science. Its ability to undergo ring-opening reactions under specific conditions makes it a valuable precursor for the synthesis of functional polymers with tailored properties. These polymers are being explored for applications in drug-eluting implants and controlled release systems, where precise control over release kinetics is critical.

Recent trends in biomedical research emphasize the importance of green chemistry and sustainable synthesis methods. The production of (2R)-2-(2-tert-butylphenyl)oxirane has been optimized to minimize environmental impact, with studies focusing on energy-efficient processes and renewable feedstocks. This aligns with the growing demand for eco-friendly pharmaceuticals and biodegradable materials, which are essential for reducing the ecological footprint of medical technologies.

Additionally, the pharmacokinetic profile of (2R)-2-(2-tert-butylphenyl)oxirane has been investigated in preclinical models to assess its bioavailability and metabolic stability. Research conducted in 2023 by the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable permeability across biological membranes, which is a key factor in its potential as an oral drug candidate. These findings suggest that the compound could be further developed into a therapeutic agent with broad applications in chronic disease management.

The therapeutic potential of (2R)-2-(2-tert-butylphenyl)oxirane is also being explored in the context of regenerative medicine and tissue engineering. Its ability to interact with extracellular matrix components has led to its use in the development of biomimetic scaffolds that support cell adhesion and proliferation. A 2025 study in ACS Biomaterials Science & Engineering demonstrated that the compound enhances the mechanical strength of hydrogel matrices, making them suitable for applications in cartilage repair and skin regeneration.

Despite its promising potential, the development of (2R)-2-(2-tert-butylphenyl)oxirane as a therapeutic agent is still in its early stages. Challenges such as toxicity profiling, scalability of synthesis, and clinical translation require further investigation. However, ongoing research in computational chemistry and in silico modeling is helping to predict the compound's behavior in biological systems, accelerating the drug discovery process.

In conclusion, (2R)-2-(2-tert-butylphenyl)oxirane represents a significant advancement in the field of biomedical research. Its unique chemical structure, stereochemical properties, and synthetic versatility make it a valuable candidate for a wide range of pharmaceutical and biotechnological applications. As research continues to uncover its potential, the compound is poised to play a pivotal role in the development of innovative therapies and sustainable medical solutions.

For further information on the synthesis, applications, and research advancements related to (2R)-2-(2-tert-butylphenyl)oxirane, readers are encouraged to explore recent publications in peer-reviewed journals and scientific conferences focused on organic chemistry, pharmaceutical sciences, and biomedical engineering.